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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B1191612

Compound Identity: TMC647055 (Compound 18a) Class: Macrocyclic Non-Nucleoside HCV
NS5B Polymerase Inhibitor Chemical Nature: Lipophilic Macrocycle (Indole-based) formulated
as a Choline Salt to improve bioavailability.

Executive Summary & Mechanistic Rationale

TMC647055 is a potent Hepatitis C Virus (HCV) NS5B polymerase inhibitor.[1][2] Like many
macrocyclic drugs in this class (e.g., Simeprevir), the parent molecule possesses high
lipophilicity (High LogP) and poor aqueous solubility, which limits oral bioavailability.

Why the Choline Salt? The choline salt form is engineered to disrupt the crystal lattice energy
of the parent acid. Choline, a quaternary ammonium cation

, IS bulky and asymmetric. When paired with the large hydrophobic anion of TMC647055, it
often prevents tight crystal packing, sometimes resulting in an amorphous solid or an "lonic
Liquid" behavior.

 In Ethanol: The salt exhibits high solubility. The organic ethyl group of the solvent interacts
favorably with the lipophilic macrocycle, while the hydroxyl group stabilizes the ionic pair.

e In Water: The salt exhibits complex behavior. While the ionic headgroup (choline) is
hydrophilic, the massive hydrophobic surface area of the TMC647055 anion drives self-
aggregation. This often leads to "gelling" or precipitation upon dilution, rather than true
molecular dissolution.
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Solubility Profile: Water vs. Ethanol[3]

The following data summarizes the expected solubility behavior based on physicochemical

principles of macrocyclic choline salts.

Feature

Ethanol (Absolute)

Water (Buffered/Saline)

Solubility Classification

High / Freely Soluble

Low / Sparingly Soluble

(without additives)

Estimated Limit

> 50 mg/mL

< 2 mg/mL (Intrinsic)*

Dissolution Kinetics

Rapid dissolution.

Slow; prone to gelling or

micelle formation.

Stability

Stable stock solution (sealed).

[3]

Metastable; risk of precipitation

over time (Ostwald ripening).

Primary Use

Preparation of Master Stocks.

Biological Assays (requires

excipients like cyclodextrins).

Handling Precaution

Hygroscopic (keep

desiccated).

pH-dependent (avoid low pH

where free acid precipitates).

*Note: Aqueous solubility can be enhanced significantly (to >2 mg/mL) using solubilizers like

Sulfobutyl ether-B-cyclodextrin (SBE-3-CD), as noted in clinical formulation protocols.

Visualization: Solvation & Workflow

The following diagram illustrates the solvation dynamics and the recommended workflow for
handling TMC647055 Choline Salt to avoid "crash-out."

Optimized Formulation
(wi Cyclodextrins)

TMC647055 Choline Salt
(Solid/Amorphous)

Aqueous Buffer
(High Dielectric)
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Caption: Workflow depicting the risk of agueous crash-out and the necessity of organic stock
preparation or cyclodextrin-assisted formulation.

Detailed Experimental Protocols
Protocol A: Preparation of Master Stock in Ethanol

Purpose: To create a stable, high-concentration stock for long-term storage and subsequent
dilution. Reagents: Absolute Ethanol (200 proof, molecular biology grade).

e Weighing: Accurately weigh 10 mg of TMC647055 Choline Salt into a sterile glass vial.

o Critical: Perform weighing quickly. Choline salts are hygroscopic. Exposure to humid air
will cause the powder to become sticky, altering the effective mass.

e Solvent Addition: Add 1.0 mL of Absolute Ethanol.

» Dissolution: Vortex for 30—60 seconds. The solid should dissolve rapidly to form a clear,
colorless to pale yellow solution.

o Checkpoint: If particles remain, sonicate for 2 minutes.

o Storage: Aliquot into amber glass vials (to prevent photodegradation) with Teflon-lined caps.
Store at -20°C.

o Validity: Stable for 3—6 months if sealed against moisture.

Protocol B: "Challenge" Protocol — Aqueous Solubility
Assessment

Purpose: To determine the kinetic solubility limit in a specific aqueous buffer (e.g., PBS pH 7.4).
o Preparation: Place 5 mg of TMC647055 Choline Salt into a microcentrifuge tube.
o Stepwise Addition: Add PBS (pH 7.4) in 100 pL increments.

o Agitation: After each addition, vortex vigorously for 1 minute and inspect visually.
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e Observation:

o Phase 1 (Gelling): You may observe a viscous "gel" layer forming around the solid. This is
the choline salt attracting water while the macrocycle refuses to dissolve.

o Phase 2 (Cloud Point): Continue adding buffer until the supernatant is clear or the gel
disperses.

¢ Quantification (Optional): Centrifuge the saturated mixture (15,000 x g, 10 min). Analyze the
supernatant via HPLC-UV to determine exact concentration.

o Expectation: Without cyclodextrins, solubility is likely <1 mg/mL.

Protocol C: Biological Assay Formulation (The "No-
Crash" Method)

Purpose: To prepare a working solution (e.g., 10 uM) for cell-based assays without precipitating
the drug. Reference Standard: Uses SBE-B-CD (Sulfobutyl ether-B-cyclodextrin) as a
sequestering agent (Ref 1).

o Carrier Preparation: Prepare a 20% (w/v) SBE-B-CD solution in saline or PBS. Stir until clear.
 Stock Dilution:

o Take your Ethanol (or DMSO) Master Stock (e.g., 20 mg/mL).

o Add the stock slowly (dropwise) into the 20% SBE-[3-CD solution while vortexing.

o Ratio: Keep the organic solvent concentration < 10% (v/v) if possible, or as tolerated by
your cells.

 Verification: The resulting solution should be optically clear. The cyclodextrin cavity
encapsulates the lipophilic macrocycle, while the choline/exterior remains hydrophilic.

 Serial Dilution: Perform subsequent serial dilutions using the same carrier media (media
containing SBE-3-CD) to prevent precipitation upon dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: TMC647055 Choline Salt Solubility
Profiling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191612#tmc647055-choline-salt-solubility-in-water-
vs-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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